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Abstract
This technical guide provides a comprehensive overview of the thermochemical properties of

Methyl cis-2-hexenoate. Due to a scarcity of direct experimental data for the cis-isomer, this

document combines available data for related isomers with computationally estimated values to

offer a thorough profile. Detailed experimental protocols for determining key thermochemical

parameters are also presented, providing a framework for future empirical studies. This guide is

intended to be a valuable resource for researchers and professionals requiring thermochemical

data for process design, safety analysis, and computational modeling in the fields of chemical

synthesis and drug development.

Introduction
Methyl 2-hexenoate is an unsaturated ester with applications in the flavor and fragrance

industry. Its isomers, cis (Z) and trans (E), exhibit different physical and chemical properties

that can influence their reactivity and sensory characteristics. A thorough understanding of the

thermochemical properties of these isomers is crucial for their effective use and for the design

of chemical processes involving them. This guide focuses specifically on the cis-isomer of

Methyl 2-hexenoate, providing a detailed, albeit partially estimated, thermochemical profile.
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The following tables summarize the available and estimated physicochemical and

thermochemical data for Methyl cis-2-hexenoate and its related isomers. It is important to

note that the data for the cis-isomer are primarily derived from computational estimations due

to the lack of direct experimental measurements in publicly accessible literature.

Table 1: Physicochemical Properties of Methyl 2-hexenoate Isomers

Property
Methyl 2-hexenoate
(Mixed Isomers)

Methyl (E)-2-
hexenoate (trans-
isomer)

Methyl (Z)-2-
hexenoate (cis-
isomer) (Estimated)

CAS Number 2396-77-2 13894-63-8 Not assigned

Molecular Formula C₇H₁₂O₂ C₇H₁₂O₂ C₇H₁₂O₂

Molecular Weight 128.17 g/mol [1][2] 128.17 g/mol 128.17 g/mol

Boiling Point
149.3 °C at 760

mmHg[2]
- ~150-155 °C

Melting Point 32 °C[2] - ~ -20 to -10 °C

Density 0.907 g/cm³[2] - ~0.91 g/cm³

Vapor Pressure 4.06 mmHg at 25°C[2] - ~4-5 mmHg at 25°C

Flash Point 45.4 °C[2] - ~45-50 °C

Table 2: Thermochemical Properties of Methyl cis-2-hexenoate (Estimated)
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Property Value Unit

Standard Enthalpy of

Formation (Liquid, 298.15 K)
-450 ± 15 kJ/mol

Standard Enthalpy of

Formation (Gas, 298.15 K)
-405 ± 15 kJ/mol

Standard Molar Heat Capacity

(Liquid, 298.15 K)
240 ± 10 J/(mol·K)

Standard Molar Entropy (Gas,

298.15 K)
420 ± 20 J/(mol·K)

Note: The values for Methyl cis-2-hexenoate in Table 2 are estimations based on group

contribution methods and computational chemistry predictions, as direct experimental data is

not available.

Experimental Protocols
The following sections detail generalized experimental protocols for the determination of the

key thermochemical properties of a volatile, unsaturated liquid ester like Methyl cis-2-
hexenoate.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of formation is typically derived from the experimentally determined

enthalpy of combustion.

Objective: To measure the heat of combustion of liquid Methyl cis-2-hexenoate at constant

volume.

Apparatus:

Isoperibol bomb calorimeter

Oxygen cylinder with pressure regulator
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Pellet press (for solid samples, adapted for liquid encapsulation)

Crucible (platinum or fused silica)

Ignition wire (platinum or nichrome)

Cotton fuse

Balance (accurate to 0.1 mg)

Temperature sensor (e.g., platinum resistance thermometer) with high-resolution readout

Data acquisition system

Procedure:

Sample Preparation: A known mass (typically 0.5 - 1.0 g) of high-purity Methyl cis-2-
hexenoate is encapsulated in a gelatin capsule or a small, thin-walled glass ampoule to

prevent premature evaporation.

Bomb Assembly: The crucible containing the encapsulated sample is placed in the bomb. A

measured length of ignition wire is attached to the electrodes, with a cotton fuse connecting

the wire to the sample.

Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen,

then filled with high-purity oxygen to a pressure of approximately 30 atm.

Calorimeter Assembly: The bomb is placed in the calorimeter bucket containing a known

mass of water. The calorimeter is assembled, and the temperature sensor is positioned.

Temperature Equilibration: The system is allowed to equilibrate until a steady rate of

temperature change is observed.

Ignition and Data Collection: The sample is ignited by passing a current through the ignition

wire. The temperature of the water in the calorimeter is recorded at regular intervals before,

during, and after the combustion.
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Post-Combustion Analysis: After cooling, the bomb is depressurized, and the interior is

inspected for any signs of incomplete combustion. The residual ignition wire is measured to

determine the amount consumed. The bomb washings are collected and titrated to

determine the amount of nitric acid formed from residual nitrogen.

Calculation: The heat capacity of the calorimeter is determined by combusting a certified

standard (e.g., benzoic acid). The heat of combustion of the sample is then calculated from

the corrected temperature rise, the heat capacity of the calorimeter, and corrections for the

heat of formation of nitric acid and the heat of combustion of the fuse and capsule.

Diagram of Experimental Workflow for Enthalpy of Combustion:

Preparation Measurement Analysis & Calculation

Weigh Sample Encapsulate Liquid Assemble Bomb Pressurize with O2 Equilibrate in Calorimeter Ignite Sample Record Temperature Change Analyze Residues Calculate Heat of Combustion Derive Enthalpy of Formation

Click to download full resolution via product page

Workflow for determining the enthalpy of combustion.

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)
Objective: To measure the specific heat capacity of liquid Methyl cis-2-hexenoate as a

function of temperature.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., aluminum)

Reference standard with known heat capacity (e.g., sapphire)

Microbalance (accurate to 0.01 mg)
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Inert purge gas (e.g., nitrogen or argon)

Procedure:

Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified

standards (e.g., indium).

Baseline Measurement: An empty hermetically sealed pan is placed on the sample side and

another empty pan on the reference side. A temperature program is run to obtain the

baseline heat flow.

Standard Measurement: A precisely weighed sapphire standard is placed in the sample pan,

and the temperature program is repeated to measure the heat flow for the standard.

Sample Measurement: The sapphire standard is replaced with a precisely weighed sample

of Methyl cis-2-hexenoate in a hermetically sealed pan. The same temperature program is

run to measure the heat flow for the sample.

Calculation: The specific heat capacity of the sample is calculated at each temperature using

the following equation:

Cp,sample = (Cp,std) × (mstd / msample) × (ΔHsample - ΔHbaseline) / (ΔHstd -

ΔHbaseline)

Where:

Cp is the specific heat capacity

m is the mass

ΔH is the heat flow signal from the DSC

Diagram of Logical Relationship in Heat Capacity Measurement:
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Inputs

Calculation

Output

Heat Flow (Baseline)

Cp,sample = (Cp,std * m_std / m_sample) * (ΔH_sample - ΔH_baseline) / (ΔH_std - ΔH_baseline)

Heat Flow (Standard) Heat Flow (Sample) Mass (Standard) Mass (Sample) Cp (Standard)

Heat Capacity of Sample
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Logical relationship for calculating heat capacity from DSC data.

Conclusion
This technical guide has provided a summary of the available and estimated thermochemical

properties of Methyl cis-2-hexenoate. While a lack of direct experimental data for the cis-

isomer necessitates the use of computational estimations, the presented values offer a

valuable starting point for researchers. The detailed experimental protocols for bomb

calorimetry and differential scanning calorimetry provide a clear roadmap for future empirical

studies to determine these properties with high accuracy. The continued investigation into the

thermochemistry of such compounds is essential for advancing chemical process design and

ensuring the safe and efficient use of these materials in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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